1-cyclopentyl-4-(3-imidazo[1,2-a]pyridin-2-yl-1,2,4-oxadiazol-5-yl)-2-pyrrolidinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The molecule belongs to a class of compounds that often exhibit biological activity, with structures that include imidazo[1,2-a]pyridin-2-yl and 1,2,4-oxadiazol-5-yl moieties. These core structures are commonly investigated for their potential in drug development due to their interaction with biological targets (Bamford et al., 2005).
Synthesis Analysis
The synthesis of compounds containing the imidazo[1,2-a]pyridine and oxadiazole moieties involves multistep chemical reactions that often utilize cyclization techniques to form the complex frameworks. For instance, the synthesis of similar compounds has been reported through methods that include the use of Ugi tetrazole reactions followed by cyclization and rearrangement processes, highlighting the complexity and ingenuity required in synthesizing such molecules (Kurhade et al., 2019).
Molecular Structure Analysis
The molecular structure of such compounds is characterized by the presence of multiple heterocyclic rings, which are crucial for their biological activity. Advanced techniques like NMR and HRMS are typically employed to determine their structure, ensuring the correct arrangement of atoms and the presence of desired functional groups (Ge et al., 2012).
Chemical Reactions and Properties
Compounds with imidazo[1,2-a]pyridine and oxadiazole rings participate in various chemical reactions, including oxidative condensation-cyclizations and nucleophilic substitutions, which can be utilized to further modify the molecule or study its reactivity. Such reactions are essential for exploring the chemical space around the core structure for potential enhancements in biological activity (Shibahara et al., 2009).
properties
IUPAC Name |
1-cyclopentyl-4-(3-imidazo[1,2-a]pyridin-2-yl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N5O2/c24-16-9-12(10-23(16)13-5-1-2-6-13)18-20-17(21-25-18)14-11-22-8-4-3-7-15(22)19-14/h3-4,7-8,11-13H,1-2,5-6,9-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CVQBGBUHQTVPMX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)N2CC(CC2=O)C3=NC(=NO3)C4=CN5C=CC=CC5=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.